Cas no 74038-21-4 (tris[3-(trifluoromethyl)phenyl]phosphane oxide)

tris[3-(trifluoromethyl)phenyl]phosphane oxide structure
74038-21-4 structure
Product Name:tris[3-(trifluoromethyl)phenyl]phosphane oxide
CAS No:74038-21-4
MF:C21H12F9OP
MW:482.278778076172
CID:1763873
PubChem ID:427970
Update Time:2025-04-21

tris[3-(trifluoromethyl)phenyl]phosphane oxide Chemical and Physical Properties

Names and Identifiers

    • tris[3-(trifluoromethyl)phenyl]phosphane oxide
    • 1-bis[3-(trifluoromethyl)phenyl]phosphoryl-3-(trifluoromethyl)benzene
    • Tris(α,α,α-trifluoro-m-tolyl)phosphine oxide
    • Phosphine oxide, tris(alpha,alpha,alpha-trifluoro-m-tolyl)-
    • 74038-21-4
    • phosphorane, tris[3-(trifluoromethyl)phenyl]-, oxide
    • Tris(m-trifluoromethylphenyl)phosphine oxide
    • DTXSID50224875
    • OGHXTNZVJNEQJH-UHFFFAOYSA-N
    • Inchi: 1S/C21H12F9OP/c22-19(23,24)13-4-1-7-16(10-13)32(31,17-8-2-5-14(11-17)20(25,26)27)18-9-3-6-15(12-18)21(28,29)30/h1-12H
    • InChI Key: OGHXTNZVJNEQJH-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 482.04820546g/mol
  • Monoisotopic Mass: 482.04820546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 17.1Ų
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